Cas no 1359392-22-5 (methyl 4-[(2-chloro-6-fluorophenyl)methoxy]-6-methylquinoline-2-carboxylate)

• Product Name: methyl 4-[(2-chloro-6-fluorophenyl)methoxy]-6-methylquinoline-2-carboxylate
• CAS No: 1359392-22-5
• MF: C₁₉H₁₅ClFNO₃
• MW: 359.778707742691
• CID: 5400121
• Update Time: 2025-10-24

methyl 4-[(2-chloro-6-fluorophenyl)methoxy]-6-methylquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[(2-chloro-6-fluorophenyl)methoxy]-6-methylquinoline-2-carboxylate

• Inchi： 1S/C19H15ClFNO3/c1-11-6-7-16-12(8-11)18(9-17(22-16)19(23)24-2)25-10-13-14(20)4-3-5-15(13)21/h3-9H,10H2,1-2H3
• InChI Key： BTENNLYEFIBKRR-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C)C=C2)=C(OCC2=C(F)C=CC=C2Cl)C=C1C(OC)=O

Additional information on methyl 4-[(2-chloro-6-fluorophenyl)methoxy]-6-methylquinoline-2-carboxylate

Methyl 4-[(2-chloro-6-fluorophenyl)methoxy]-6-methylquinoline-2-carboxylate (CAS No. 1359392-22-5): A Comprehensive Overview

Methyl 4-[(2-chloro-6-fluorophenyl)methoxy]-6-methylquinoline-2-carboxylate, identified by its CAS number 1359392-22-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the quinoline class, a heterocyclic aromatic molecule known for its broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a fluoro-substituted phenyl group and a methoxy-functionalized quinoline core, contribute to its unique chemical and pharmacological properties.

The synthesis of Methyl 4-[(2-chloro-6-fluorophenyl)methoxy]-6-methylquinoline-2-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the fluoro group at the 6-position of the phenyl ring enhances the compound's metabolic stability and binding affinity to biological targets. This modification is particularly relevant in drug design, as fluorine atoms can significantly influence the pharmacokinetic profile of molecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with various enzymes and receptors. Studies have shown that the methoxy-substituted quinoline scaffold interacts favorably with enzymes involved in metabolic pathways, making it a promising candidate for therapeutic applications. The combination of computational modeling with experimental validation has been instrumental in understanding the mechanistic basis of its biological activity.

In the realm of medicinal chemistry, quinoline derivatives have been extensively explored for their potential as antimicrobial, antimalarial, and anticancer agents. The structural motif of Methyl 4-[(2-chloro-6-fluorophenyl)methoxy]-6-methylquinoline-2-carboxylate aligns well with these therapeutic areas. Notably, modifications at the 4-position and 6-position of the quinoline ring have been shown to modulate its biological activity. The presence of a chloro group at the 2-position of the phenyl ring further enhances its interaction with target proteins, suggesting its utility in developing novel therapeutic agents.

Current research focuses on optimizing synthetic routes to improve yield and purity while minimizing side reactions. The use of advanced catalytic systems and green chemistry principles has been particularly effective in achieving these goals. For instance, transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks without excessive waste generation.

The pharmacological profile of Methyl 4-[(2-chloro-6-fluorophenyl)methoxy]-6-methylquinoline-2-carboxylate has been evaluated through in vitro and in vivo studies. Preliminary results indicate that this compound exhibits significant inhibitory activity against certain enzymes implicated in cancer progression. The fluoro-substituted phenyl group appears to play a crucial role in stabilizing enzyme-inhibitor interactions, thereby enhancing therapeutic efficacy.

Furthermore, the compound's ability to cross the blood-brain barrier has been investigated, suggesting potential applications in central nervous system disorders. The methoxy group at the quinoline core contributes to its lipophilicity, which is essential for effective penetration into neural tissues. This property makes it an attractive candidate for further development as a neuroactive agent.

The role of fluorine atoms in modulating drug properties cannot be overstated. In recent years, fluorinated compounds have become increasingly prevalent in pharmaceutical development due to their favorable physicochemical properties. The fluorine atom at the 6-position of the phenyl ring in Methyl 4-[(2-chloro-6-fluorophenyl)methoxy]-6-methylquinoline-2-carboxylate not only enhances metabolic stability but also improves binding affinity to biological targets.

Future directions in research may involve exploring derivative compounds that retain key structural features while introducing additional functional groups to enhance specific biological activities. The integration of machine learning algorithms into drug discovery processes could accelerate the identification of novel analogs with improved properties.

In conclusion, Methyl 4-[(2-chloro-6-fluorophenyl)methoxy]-6-methylquinoline-2-carboxylate (CAS No. 1359392-22-5) represents a promising therapeutic entity with significant potential in various medical applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development.